N-(2-methoxy-5-methylphenyl)-2-{[6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl]oxy}acetamide
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Description
N-(2-methoxy-5-methylphenyl)-2-{[6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl]oxy}acetamide is a useful research compound. Its molecular formula is C20H26N4O3 and its molecular weight is 370.453. The purity is usually 95%.
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Scientific Research Applications
Pyridine Derivatives as Insecticides
Research has identified pyridine derivatives, including compounds with structures related to the one , as potent insecticides. For instance, compounds synthesized and tested for their toxicity against the cowpea aphid showed significant insecticidal activity, with some compounds demonstrating activity four times that of acetamiprid, a well-known insecticide (E. A. Bakhite et al., 2014).
Anti-Inflammatory and Analgesic Agents
Novel compounds derived from visnaginone and khellinone, which share a chemical lineage with the specified compound, have been synthesized and shown to possess significant anti-inflammatory and analgesic activities. These compounds were found to inhibit cyclooxygenase enzymes (COX-1/COX-2) and displayed promising results as pain relievers and anti-inflammatory agents, comparable to sodium diclofenac (A. Abu‐Hashem et al., 2020).
Antimicrobial Agents
Pyrimidinone and oxazinone derivatives, with core structures similar to the mentioned compound, have been synthesized as antimicrobial agents. These compounds exhibited antibacterial and antifungal activities, comparable to standard drugs like streptomycin and fusidic acid, highlighting their potential as new antimicrobial agents (A. Hossan et al., 2012).
Pharmacological Characterization
The pharmacological characterization of related compounds has demonstrated a range of biological activities, including cardiac, nephrotropic, neuroprotective, dermatological, and cytostatic effects, suggesting the broad potential of these chemicals in drug development (Dr.Valentin Habernickel, 2002).
Anticancer Activity
Certain derivatives of the mentioned compound have been explored for their anticancer properties, showing appreciable cancer cell growth inhibition against various cancer cell lines. This highlights the potential of these compounds in cancer research and therapy (M. M. Al-Sanea et al., 2020).
Properties
IUPAC Name |
N-(2-methoxy-5-methylphenyl)-2-(6-methyl-2-piperidin-1-ylpyrimidin-4-yl)oxyacetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H26N4O3/c1-14-7-8-17(26-3)16(11-14)22-18(25)13-27-19-12-15(2)21-20(23-19)24-9-5-4-6-10-24/h7-8,11-12H,4-6,9-10,13H2,1-3H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KKJVNFGOJXXPBR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)OC)NC(=O)COC2=NC(=NC(=C2)C)N3CCCCC3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H26N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.